Cas no 1849932-95-1 (Methyl 2-amino-3-(5-methyl-1,3-thiazol-2-yl)propanoate)

• Product Name: Methyl 2-amino-3-(5-methyl-1,3-thiazol-2-yl)propanoate
• CAS No: 1849932-95-1
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 6397730
• PubChem ID: 165801403
• Update Time: 2025-10-21

Methyl 2-amino-3-(5-methyl-1,3-thiazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1849932-95-1
• methyl 2-amino-3-(5-methyl-1,3-thiazol-2-yl)propanoate
• EN300-1299218
• Methyl 2-amino-3-(5-methyl-1,3-thiazol-2-yl)propanoate

• Inchi： 1S/C8H12N2O2S/c1-5-4-10-7(13-5)3-6(9)8(11)12-2/h4,6H,3,9H2,1-2H3
• InChI Key： NVDGYFMLVHSVAA-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1CC(C(=O)OC)N

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.4Ų

Additional information on Methyl 2-amino-3-(5-methyl-1,3-thiazol-2-yl)propanoate

Introduction to Methyl 2-amino-3-(5-methyl-1,3-thiazol-2-yl)propanoate (CAS No. 1849932-95-1)

Methyl 2-amino-3-(5-methyl-1,3-thiazol-2-yl)propanoate, a compound with the chemical formula C₈H₁₂N₂O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its molecular structure, which includes a thiazole ring and an amino acid derivative. The presence of these functional groups makes it a valuable candidate for further exploration in drug development and biochemical research.

The CAS number 1849932-95-1 provides a unique identifier for this compound, ensuring precise classification and referencing in scientific literature. This numbering system is crucial for researchers to locate and verify the properties of chemical substances accurately. The compound's synthesis involves complex organic reactions, often requiring careful control of reaction conditions to achieve high yields and purity.

In recent years, there has been growing interest in thiazole derivatives due to their diverse biological activities. Thiazole-based compounds are known for their potential in treating various diseases, including infectious disorders and inflammatory conditions. The 5-methyl-1,3-thiazol-2-yl moiety in Methyl 2-amino-3-(5-methyl-1,3-thiazol-2-yl)propanoate contributes to its unique pharmacological properties, making it a promising candidate for further investigation.

The amino acid derivative component of this compound suggests potential applications in the development of peptidomimetics and protein kinase inhibitors. These types of molecules are crucial in modern medicine, particularly in the treatment of cancer and neurological disorders. Researchers have been exploring how modifications to amino acid structures can enhance binding affinity and selectivity for target enzymes.

Recent studies have highlighted the importance of Methyl 2-amino-3-(5-methyl-1,3-thiazol-2-yl)propanoate in the development of novel therapeutic agents. For instance, researchers have demonstrated its potential as a precursor in synthesizing compounds that exhibit antimicrobial activity. This is particularly relevant in the context of rising antibiotic resistance, where new classes of antibiotics are urgently needed.

The thiazole ring is a key feature that contributes to the biological activity of this compound. Thiazole derivatives have been shown to interact with various biological targets, including enzymes and receptors. This interaction can modulate cellular processes, leading to therapeutic effects. The 5-methyl substituent further enhances the compound's pharmacological profile by influencing its solubility and metabolic stability.

In terms of synthetic chemistry, Methyl 2-amino-3-(5-methyl-1,3-thiazol-2-yl)propanoate can be synthesized through multiple pathways. One common approach involves the condensation of appropriate precursors under controlled conditions. The use of catalysts and protecting groups is often necessary to ensure high yields and minimize side reactions. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability.

The compound's potential applications extend beyond pharmaceuticals. It has been investigated for use in agrochemicals due to its ability to interact with biological systems at low concentrations. This makes it an attractive candidate for developing environmentally friendly pesticides and herbicides that target specific pests without harming beneficial organisms.

From a regulatory perspective, Methyl 2-amino-3-(5-methyl-1,3-thiazol-2-yl)propanoate must comply with various safety and quality standards before it can be used in commercial applications. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and purity. Additionally, toxicological studies are essential to assess potential risks associated with its use.

The future prospects for this compound are promising. Ongoing research aims to optimize its synthesis and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As our understanding of biological systems continues to grow, compounds like Methyl 2-amino-3-(5-methyl-1,3-thiazol-2-yl)propanoate will play an increasingly important role in medicine and biotechnology.